Cas no 54060-41-2 (1-Oxyl-3-(maleimidomethyl)-2,2,5,5-tetramethyl-1-pyrrolidine)

• Product name: 1-Oxyl-3-(maleimidomethyl)-2,2,5,5-tetramethyl-1-pyrrolidine
• CAS No: 54060-41-2
• MF: C₁₃H₁₉N₂O₃
• MW: 251.301563501358
• CID: 372486

1-Oxyl-3-(maleimidomethyl)-2,2,5,5-tetramethyl-1-pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinyloxy,3-[(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)methyl]-2,2,5,5-tetramethyl-
• 1-Oxyl-3-(maleimidomethyl)-2,2,5,5-tetramethyl-1-pyrrolidine
• 3-(MALEIMIDOMETHYL)-PROXYL
• 3-MALEIMIDOPROPIONIC ACID
• 3-(Maleimidomethyl)-PROXYL,free radical
• BMPA
• META-ANISYL CYANIDE
• M-METHOXYBENZYL CYANIDE
• MPA-OH
• RARECHEM AL CD 0912
• N-BETA-MALEIMIDOPROPIONIC ACID
• N-MALEOYL-BETA-ALANINE
• (M-METHOXYPHENYL)ACETONITRILE
• 3-(MALEIMIDOMETHYL)-2,2,5,5-TETRAMETHYL-1-PYRROLIDINYLOXY

• MDL： MFCD00043030
• Inchi： 1S/C13H19N2O3/c1-12(2)7-9(13(3,4)15(12)18)8-14-10(16)5-6-11(14)17/h5-6,9H,7-8H2,1-4H3
• InChI Key： FHTCUAVCPMMPNP-UHFFFAOYSA-N
• SMILES： C1(CC(C)(C)N([O])C1(C)C)CN1C(=O)C=CC1=O |^1:6|

Computed Properties

• Exact Mass: 251.14000
• Monoisotopic Mass: 251.139567
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 60.9
• Surface Charge: 0

Experimental Properties

• Color/Form: Not available
• Density: 1.054 g/mL at 25 °C(lit.)
• Melting Point: 148 °C
• Boiling Point: 164-165 °C20 mm Hg(lit.)
• Flash Point: 98 °C
• Refractive Index: n20/D 1.532(lit.)
• Solubility: 可溶于氯仿（少许）、乙酸乙酯（少许）、甲醇（少许）
• PSA: 40.62000
• LogP: 1.01180
• Solubility: Not available

1-Oxyl-3-(maleimidomethyl)-2,2,5,5-tetramethyl-1-pyrrolidine Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Safety Term：S26-S36
• Risk Phrases：R36/37/38

1-Oxyl-3-(maleimidomethyl)-2,2,5,5-tetramethyl-1-pyrrolidine Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%